Cas no 55699-85-9 (2,3-Bis(methylthio)-1,4-naphthalenedione)

2,3-Bis(methylthio)-1,4-naphthalenedione structure
55699-85-9 structure
Product Name:2,3-Bis(methylthio)-1,4-naphthalenedione
CAS No:55699-85-9
MF:C12H10O2S2
MW:250.336600780487
CID:377600
PubChem ID:351827
Update Time:2025-04-19

2,3-Bis(methylthio)-1,4-naphthalenedione Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione,2,3-bis(methylthio)-
    • 2,3-Bis(methylthio)-1,4-naphthalenedione
    • 2,3-bis(methylsulfanyl)naphthalene-1,4-dione
    • AKOS015852528
    • DTXSID70326067
    • NSC-523486
    • FT-0677484
    • SCHEMBL1287111
    • 55699-85-9
    • BB 0216399
    • 2,3-Bis(methylthio)naphthalene-1,4-dione
    • NSC 523486
    • 2,3-bis(methylsulfanyl)naphthoquinone
    • NSC523486
    • CHEMBL4452484
    • BDBM50504361
    • MDL: MFCD00666937
    • Inchi: 1S/C12H10O2S2/c1-15-11-9(13)7-5-3-4-6-8(7)10(14)12(11)16-2/h3-6H,1-2H3
    • InChI Key: YNEAIJHYQCGCSC-UHFFFAOYSA-N
    • SMILES: S(C)C1=C(C(C2C=CC=CC=2C1=O)=O)SC

Computed Properties

  • Exact Mass: 250.01200
  • Monoisotopic Mass: 250.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 369.4ºC at 760 mmHg
  • Flash Point: 160.1ºC
  • Refractive Index: 1.66
  • PSA: 84.74000
  • LogP: 3.00320

2,3-Bis(methylthio)-1,4-naphthalenedione Security Information

2,3-Bis(methylthio)-1,4-naphthalenedione Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,3-Bis(methylthio)-1,4-naphthalenedione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
016561-250mg
2,3-Bis(methylthio)-1,4-naphthalenedione
55699-85-9 98%
250mg
3072CNY 2021-05-07
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M696208-2.5mg
2,3-Bis(methylthio)-1,4-naphthalenedione
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$ 50.00 2022-06-03
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M696208-5mg
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$ 65.00 2022-06-03
TRC
M696208-25mg
2,3-Bis(methylthio)-1,4-naphthalenedione
55699-85-9
25mg
$ 115.00 2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
016561-250mg
2,3-Bis(methylthio)-1,4-naphthalenedione
55699-85-9 98%
250mg
3072.0CNY 2021-07-13
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